Cas no 95125-91-0 (2-[4-(3-Chlorophenyl)piperazino]-1-phenyl-1-ethanol)

• Product Name: 2-[4-(3-Chlorophenyl)piperazino]-1-phenyl-1-ethanol
• CAS No: 95125-91-0
• MF: C₁₈H₂₁ClN₂O
• MW: 316.825143575668
• CID: 6782080
• PubChem ID: 2766984
• Update Time: 2025-06-08

2-[4-(3-Chlorophenyl)piperazino]-1-phenyl-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-chlorophenyl)piperazin-1-yl]-1-phenylethanol
• CHEMBL1700664
• Z31378966
• AKOS016339906
• DTXSID301333217
• 11G-408S
• 95125-91-0
• Oprea1_316316
• 2-(4-(3-Chlorophenyl)piperazin-1-yl)-1-phenylethan-1-ol
• AKOS001311369
• 2-[4-(3-chlorophenyl)piperazino]-1-phenyl-1-ethanol
• SMR000550526
• MLS001195336
• SCHEMBL8944148
• MCULE-8750885509
• CS-0352534
• HMS2872D03
• 2-[4-(3-chlorophenyl)piperazin-1-yl]-1-phenylethan-1-ol
• 2-[4-(3-Chlorophenyl)piperazino]-1-phenyl-1-ethanol

• Inchi： 1S/C18H21ClN2O/c19-16-7-4-8-17(13-16)21-11-9-20(10-12-21)14-18(22)15-5-2-1-3-6-15/h1-8,13,18,22H,9-12,14H2
• InChI Key： VPULMRMPHWSSHF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CC(C2C=CC=CC=2)O)CC1

Computed Properties

• Exact Mass: 316.1342410g/mol
• Monoisotopic Mass: 316.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.7Ų

Additional information on 2-[4-(3-Chlorophenyl)piperazino]-1-phenyl-1-ethanol

Professional Introduction to Compound with CAS No. 95125-91-0 and Product Name: 2-[4-(3-Chlorophenyl)piperazino]-1-phenyl-1-ethanol

The compound in question, identified by the CAS No. 95125-91-0, is a sophisticated organic molecule with significant applications in the field of pharmaceutical research and development. The product name: 2-[4-(3-Chlorophenyl)piperazino]-1-phenyl-1-ethanol provides a detailed structural insight into its chemical composition, highlighting its piperazine and phenyl ethanol moieties. This compound has garnered attention due to its potential in modulating various biological pathways, making it a subject of extensive study in medicinal chemistry.

Recent advancements in the field of drug discovery have placed compounds like 2-[4-(3-Chlorophenyl)piperazino]-1-phenyl-1-ethanol at the forefront of research. The structural features of this molecule, particularly the presence of a piperazine ring and a chlorophenyl substituent, contribute to its unique pharmacological profile. These features have been explored in several studies for their ability to interact with specific targets in the human body, thereby influencing various physiological processes.

In particular, the 3-Chlorophenyl group in the molecule is a key pharmacophore that has been studied for its role in enhancing binding affinity to certain receptors. This has led to investigations into its potential as an intermediate in the synthesis of novel therapeutic agents. The piperazino moiety further adds to the compound's complexity, enabling it to engage with multiple biological targets simultaneously. This multitarget engagement is highly valued in modern drug design, as it can lead to more effective and less side-effect-inducing treatments.

Current research is focusing on leveraging the structural attributes of 2-[4-(3-Chlorophenyl)piperazino]-1-phenyl-1-ethanol to develop new medications for a range of diseases. For instance, studies have suggested that this compound may have potential applications in treating neurological disorders due to its ability to modulate neurotransmitter activity. The phenyl ethanol group, while seemingly simple, plays a crucial role in determining the compound's solubility and bioavailability, which are critical factors in drug formulation.

The synthesis of 2-[4-(3-Chlorophenyl)piperazino]-1-phenyl-1-ethanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly useful in constructing the complex framework of this molecule.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of different functional groups allows chemists to fine-tune its properties for specific therapeutic applications. For example, modifications to the 3-Chlorophenyl group can alter its electronic properties, thereby affecting how it interacts with biological targets. Similarly, variations in the piperazine ring can influence metabolic stability and duration of action.

The pharmacokinetic profile of 2-[4-(3-Chlorophenyl)piperazino]-1-phenyl-1-ethanol is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing safe and effective drugs. Preclinical studies have begun to shed light on these processes, providing valuable insights into potential dosing regimens and administration routes.

In conclusion, 2-[4-(3-Chlorophenyl)piperazino]-1-phenyl-1-ethanol represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted pharmacological properties. Ongoing research continues to explore its potential applications across various therapeutic areas, making it a promising candidate for future drug development. As our understanding of its mechanisms of action evolves, so too will our ability to harness its therapeutic potential.